![molecular formula C19H22N2O5S B2776696 4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide CAS No. 922553-62-6](/img/structure/B2776696.png)
4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
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Description
4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy for Cancer Treatment Research into new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has demonstrated significant potential in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II PDT mechanisms, indicating their remarkable potential as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activity Another area of application involves the synthesis of arylazopyrazole pyrimidone clubbed with heterocyclic compounds, including benzenesulfonamide derivatives. These compounds have been evaluated for their antimicrobial activity against various bacteria and fungi, showing promising results (Sarvaiya, Gulati, & Patel, 2019).
Antiproliferative and Anticancer Activity Benzenesulfonamide derivatives have also been synthesized and tested for their antiproliferative activity against tumor cell lines, including breast cancer and neuroblastoma cell lines. Certain derivatives demonstrated high antiproliferative activity, highlighting their potential as lead anticancer agents (Motavallizadeh et al., 2014).
Anti-HIV and Antifungal Activities Further research has explored the anti-HIV and antifungal activities of novel benzenesulfonamides, with some synthesized compounds showing in vitro efficacy against HIV and fungal pathogens. This suggests their potential application in the treatment of these infectious diseases (Zareef et al., 2007).
Anticancer Activity via Microwave-Assisted Synthesis Microwave-assisted synthesis of benzenesulfonohydrazide and cyclic imide hybrid molecules has been evaluated for anticancer activity against human cancer cell lines, with some compounds exhibiting good anticancer activity. This method highlights a novel approach to developing potential anticancer drugs (Kumar et al., 2015).
properties
IUPAC Name |
4-ethoxy-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide |
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InChI |
InChI=1S/C19H22N2O5S/c1-3-21-11-12-26-18-10-5-14(13-17(18)19(21)22)20-27(23,24)16-8-6-15(7-9-16)25-4-2/h5-10,13,20H,3-4,11-12H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCEADBOANWEQRP-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OCC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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